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Compound of Interest

Compound Name:
Propylene glycol isoceteth-3

acetate

Cat. No.: B574843 Get Quote

Propylene Glycol Isoceteth-3 Acetate: A
Technical Guide
CAS Number: 93385-13-8 Molecular Formula: C₂₅H₅₀O₄

This technical guide provides a comprehensive overview of Propylene Glycol Isoceteth-3
Acetate, a synthetic ester with applications in various industries. The information is tailored for

researchers, scientists, and drug development professionals, focusing on its chemical identity,

properties, and analytical methodologies.

Chemical and Physical Properties
Propylene Glycol Isoceteth-3 Acetate is the acetic acid ester of the ether formed from

propylene glycol and a polyethylene glycol derivative of isocetyl alcohol. In its raw form, it is a

clear, white, or pale yellow liquid.[1] Its primary functions in formulations are as a skin

conditioning agent and an emulsifier, preventing the separation of oil and water phases.[1] It is

also utilized as a pigment wetter, particularly in liquid foundations.[1]
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Property Value Reference

CAS Number 93385-13-8 SpecialChem

Molecular Formula C₂₅H₅₀O₄ ChemicalBook

Physical Form
Clear, white, or pale yellow

liquid
[1]

Primary Functions
Skin conditioning agent,

Emulsifier
[1]

Typical Usage Level (as

emulsifier)
8–15% [1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of Propylene Glycol
Isoceteth-3 Acetate is not readily available in the public domain, its synthesis can be inferred

from the general synthesis of propylene glycol ethers and esters. The process would likely

involve a two-step reaction:

Alkoxylation: The reaction of isocetyl alcohol with propylene oxide and ethylene oxide to form

the isoceteth-3 intermediate. This is an ethoxylation and propoxylation process.

Esterification: The subsequent reaction of the isoceteth-3 intermediate with acetic acid or its

derivative to form the final acetate ester.

The logical workflow for this synthesis is depicted in the following diagram.
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General Synthesis Workflow for Propylene Glycol Isoceteth-3 Acetate
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Caption: A diagram illustrating the general two-step synthesis process for Propylene Glycol
Isoceteth-3 Acetate.

Experimental Protocols & Analytical Methods
Detailed, validated experimental protocols for the analysis of Propylene Glycol Isoceteth-3
Acetate are not widely published. However, based on the analysis of similar compounds like

propylene glycol and polyethylene glycols (PEGs), suitable analytical methods can be

proposed.
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Gas Chromatography (GC): For the analysis of propylene glycol and its derivatives, gas

chromatography is a primary method. A flame ionization detector (FID) or mass spectrometry

(MS) can be used for quantification. Sample preparation may involve derivatization to improve

volatility and chromatographic performance.

High-Performance Liquid Chromatography (HPLC): For the analysis of PEG ethers, which are

structurally related, reversed-phase HPLC with an evaporative light scattering detector (ELSD)

or mass spectrometry can be employed. This is particularly useful for separating and

quantifying components in complex matrices.

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF

MS): This technique is effective for the analysis of polyethylene glycols and could be adapted

for the characterization of Propylene Glycol Isoceteth-3 Acetate, especially for determining

its molecular weight distribution.

The following diagram outlines a general workflow for the analysis of a compound like

Propylene Glycol Isoceteth-3 Acetate in a cosmetic formulation.
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General Analytical Workflow
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Caption: A flowchart showing a generalized workflow for the analysis of Propylene Glycol
Isoceteth-3 Acetate in a product matrix.
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Applications and Biological Activity
The primary documented application of Propylene Glycol Isoceteth-3 Acetate is within the

cosmetics and personal care industry as a skin conditioning agent and emulsifier.[1]

There is currently a lack of publicly available research on the specific biological activity of

Propylene Glycol Isoceteth-3 Acetate or its application in drug development and delivery.

While propylene glycol itself is used as a vehicle in some pharmaceutical formulations and has

been studied for its effects on drug penetration, specific data for this ester derivative is not

available.

Safety Information
A formal safety assessment of Propylene Glycol Isoceteth-3 Acetate has not been published.

However, its parent ingredient, propylene glycol, is generally considered safe for use in

cosmetics. As with any chemical, it is recommended to handle Propylene Glycol Isoceteth-3
Acetate in accordance with standard laboratory safety procedures.

Disclaimer: This document is intended for informational purposes for a technical audience and

is based on publicly available data. Further research and validation are necessary for any

specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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